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Compound of Interest

Compound Name: (+)-SHIN1

Cat. No.: B10800731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a (+)-
SHIN1 stock solution in dimethyl sulfoxide (DMSO). (+)-SHIN1 is a potent inhibitor of serine

hydroxymethyltransferase 1 and 2 (SHMT1/2), key enzymes in one-carbon metabolism.[1][2][3]

Accurate preparation of this stock solution is critical for reliable and reproducible experimental

results in cell culture and in vitro assays.

Data Presentation
A summary of the key quantitative data for (+)-SHIN1 is presented in the table below.
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Property Value Source(s)

Synonyms (+)-RZ-2994

Molecular Formula C₂₄H₂₄N₄O₂

Molecular Weight
400.47 g/mol (also reported as

400.48 and 400.5 g/mol )

CAS Number 2443966-90-1

Appearance White to off-white solid

Purity ≥98%

Solubility in DMSO

Soluble to at least 50 mM.

Reported values include ≥ 100

mg/mL (249.71 mM), 80

mg/mL (199.76 mM), 66.67

mg/mL (166.48 mM), and 50

mg/mL (124.85 mM).

Storage (Powder) -20°C for up to 3 years.

Storage (DMSO Stock)
-80°C for 6 months to 2 years;

-20°C for 1 month.

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of (+)-SHIN1 in DMSO. This

concentration is a common starting point for subsequent serial dilutions for various

experimental applications.

Materials:

(+)-SHIN1 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials
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Calibrated micropipettes and sterile, nuclease-free pipette tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Equilibration: Before opening, allow the vial of (+)-SHIN1 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of atmospheric

moisture, which can impact the compound's stability and solubility.

Weighing: In a sterile environment, such as a laminar flow hood, carefully weigh the desired

amount of (+)-SHIN1 powder. To prepare 1 mL of a 10 mM stock solution, weigh out 4.005

mg of (+)-SHIN1 (based on a molecular weight of 400.47 g/mol ).

Dissolution:

Add the weighed (+)-SHIN1 powder to a sterile amber or foil-wrapped vial.

Add the calculated volume of anhydrous, sterile DMSO. For a 10 mM stock solution from

4.005 mg of (+)-SHIN1, add 1 mL of DMSO.

Important: Use newly opened or properly stored anhydrous DMSO, as hygroscopic (water-

absorbing) DMSO can significantly decrease the solubility of the compound.

Ensuring Complete Solubilization:

Tightly cap the vial and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure no solid particles are visible.

If the compound does not fully dissolve, brief sonication in a water bath or gentle warming

(if the compound is thermostable) may be used to aid dissolution.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which

can degrade the compound.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

For long-term storage (up to 2 years), store the aliquots at -80°C. For short-term storage

(up to 1 month), -20°C is sufficient.

Preparation of Working Solutions:

For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate

cell culture medium to the final desired concentration.

It is critical to maintain the final DMSO concentration in the culture medium below 0.5%, and

preferably at or below 0.1%, to avoid solvent-induced cytotoxicity.

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the culture medium without (+)-SHIN1.

Visualizations
The following diagrams illustrate the experimental workflow for preparing the (+)-SHIN1 stock

solution and the signaling pathway it targets.
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Caption: Workflow for preparing (+)-SHIN1 stock solution.
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Mechanism of Action of (+)-SHIN1
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Caption: (+)-SHIN1 inhibits SHMT1/2 in one-carbon metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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